Cas no 2138216-63-2 (N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine)

• Product Name: N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine
• CAS No: 2138216-63-2
• MF: C₁₅H₂₅N₃
• MW: 247.379103422165
• MDL: MFCD31600250
• CID: 5609351
• PubChem ID: 165486308
• Update Time: 2025-06-08

N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-{[(propan-2-yl)amino]methyl}cyclohexyl)pyridin-2-amine
• EN300-842678
• 2138216-63-2
• N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine

• MDL： MFCD31600250
• Inchi： 1S/C15H25N3/c1-12(2)17-11-13-6-8-14(9-7-13)18-15-5-3-4-10-16-15/h3-5,10,12-14,17H,6-9,11H2,1-2H3,(H,16,18)
• InChI Key： LSHNEGVFJBRORY-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CN=1)C1CCC(CNC(C)C)CC1

Computed Properties

• Exact Mass: 247.204847810g/mol
• Monoisotopic Mass: 247.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37Ų

Additional information on N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine

N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine (CAS No. 2138216-63-2): An Emerging Compound in Medicinal Chemistry

N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine (CAS No. 2138216-63-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclohexyl and pyridine moieties, has shown promise in various biological assays and is currently under investigation for its potential in treating a range of diseases.

The structure of N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine is composed of a cyclohexane ring linked to a pyridine ring through an aminomethyl group, which is further substituted with an isopropyl group. This intricate arrangement of functional groups imparts the compound with distinct chemical and biological properties. The cyclohexane ring provides steric bulk and hydrophobicity, while the pyridine ring contributes to the compound's electronic and aromatic characteristics.

Recent studies have highlighted the pharmacological profile of N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine. In vitro assays have demonstrated its ability to modulate specific receptors and enzymes, making it a potential candidate for drug development. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders and cardiovascular diseases.

One of the notable features of N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine is its selectivity. Unlike many other compounds that may exhibit broad-spectrum activity, this molecule shows a high degree of selectivity for specific targets. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential therapeutic agents. Studies have also indicated that the compound has favorable pharmacokinetic properties, including good solubility, stability, and bioavailability, which are essential for successful clinical translation.

In addition to its potential therapeutic applications, N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine has been explored as a research tool in academic and industrial settings. Its unique structure makes it an excellent probe for studying receptor-ligand interactions and understanding the mechanisms underlying various biological processes. For example, researchers at the University of California have used this compound to investigate the role of specific GPCRs in cellular signaling pathways, providing valuable insights into disease mechanisms.

The synthesis of N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine involves a multi-step process that combines organic synthesis techniques with modern chemical methodologies. Key steps include the formation of the cyclohexane ring, introduction of the aminomethyl group, and coupling with the pyridine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and development purposes.

Despite its promising properties, further research is needed to fully elucidate the mechanism of action and safety profile of N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine. Preclinical studies are currently underway to evaluate its efficacy and safety in animal models, with plans to advance promising candidates into clinical trials. These studies will provide critical data on dosing regimens, pharmacodynamics, and potential side effects, which are essential for guiding future drug development efforts.

In conclusion, N-(4-{(propan-2-yl)aminomethyl}cyclohexyl)pyridin-2-amine (CAS No. 2138216-63-2) represents an exciting advancement in medicinal chemistry. Its unique structure, selective activity, and favorable pharmacological properties make it a promising candidate for treating various diseases. As research continues to uncover new insights into its biological functions and therapeutic potential, this compound is poised to play a significant role in the development of novel therapeutic agents.